molecular formula C17H20FNO3S2 B2903592 N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide CAS No. 946298-16-4

N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide

Cat. No. B2903592
CAS RN: 946298-16-4
M. Wt: 369.47
InChI Key: KVJAQDZTGXWRMW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide, also known as Compound A, is a synthetic compound that has been studied for its potential use in various scientific research applications. This compound is known for its unique structure and potential therapeutic properties.

Mechanism of Action

The mechanism of action of N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide A involves the inhibition of a specific protein called HSP90. This protein is involved in the regulation of various cellular processes, including the folding and activation of other proteins. By inhibiting HSP90, this compound A is able to disrupt these cellular processes, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that this compound A has several biochemical and physiological effects. These include the inhibition of cancer cell growth, the induction of apoptosis (programmed cell death) in cancer cells, and the inhibition of angiogenesis (the formation of new blood vessels). These effects make this compound A a promising candidate for future cancer therapies.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide A in lab experiments is its ability to selectively target cancer cells while leaving normal cells unharmed. This makes it a potentially safer alternative to traditional cancer treatments, which often have harmful side effects. One limitation of using this compound A in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide A. One area of focus is on the development of more efficient synthesis methods for the compound. Another area of research is on the optimization of the compound's therapeutic properties, including its ability to selectively target cancer cells. Additionally, further studies are needed to fully understand the mechanism of action of this compound A and its potential use in other scientific research applications.

Synthesis Methods

The synthesis of N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide A involves several steps, including the reaction of 4-fluoro-3-methylbenzenesulfonyl chloride with 2-(thiophen-2-yl)ethylamine to form an intermediate product. This intermediate is then reacted with isobutyric acid chloride to produce this compound A.

Scientific Research Applications

N-(2-((4-fluoro-3-methylphenyl)sulfonyl)-2-(thiophen-2-yl)ethyl)isobutyramide A has been studied for its potential use in various scientific research applications. One area of research that has shown promise is in the treatment of cancer. Studies have shown that this compound A has the ability to inhibit the growth of cancer cells, making it a potential candidate for future cancer therapies.

properties

IUPAC Name

N-[2-(4-fluoro-3-methylphenyl)sulfonyl-2-thiophen-2-ylethyl]-2-methylpropanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H20FNO3S2/c1-11(2)17(20)19-10-16(15-5-4-8-23-15)24(21,22)13-6-7-14(18)12(3)9-13/h4-9,11,16H,10H2,1-3H3,(H,19,20)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KVJAQDZTGXWRMW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C=CC(=C1)S(=O)(=O)C(CNC(=O)C(C)C)C2=CC=CS2)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H20FNO3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.